Ethyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-5-carbamoyl-4-methylthiophene-3-carboxylate

• Molecular Formula: C17H16N2O6S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: ethyl 2-(1,3-benzodioxole-5-carbonylamino)-5-carbamoyl-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C17H16N2O6S/c1-3-23-17(22)12-8(2)13(14(18)20)26-16(12)19-15(21)9-4-5-10-11(6-9)25-7-24-10/h4-6H,3,7H2,1-2H3,(H2,18,20)(H,19,21)
• InChI Key: MCADTTNFDHMVSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)N)NC(=O)C2=CC3=C(C=C2)OCO3

Description

ETHYL 2-(2H-1,3-BENZODIOXOLE-5-AMIDO)-5-CARBAMOYL-4-METHYLTHIOPHENE-3-CARBOXYLATE is a complex organic compound with a unique structure that combines a benzodioxole moiety with a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-(2H-1,3-BENZODIOXOLE-5-AMIDO)-5-CARBAMOYL-4-METHYLTHIOPHENE-3-CARBOXYLATE typically involves multiple steps, starting from readily available starting materialsCommon reagents used in these reactions include ethyl chloroformate, thiophene-3-carboxylic acid, and various amines and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-(2H-1,3-BENZODIOXOLE-5-AMIDO)-5-CARBAMOYL-4-METHYLTHIOPHENE-3-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used